Cas no 2171818-16-7 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid
• CAS No: 2171818-16-7
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6588667
• PubChem ID: 165878517
• Update Time: 2025-06-14

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid
• 2171818-16-7
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2,2-dimethylpropanoic acid
• EN300-1484400

• Inchi： 1S/C27H25FN2O5/c1-27(2,25(32)33)15-29-24(31)16-11-12-23(22(28)13-16)30-26(34)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21H,14-15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MCYXBVUOPZGEKJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid

Comprehensive Analysis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid (CAS No. 2171818-16-7)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid (CAS No. 2171818-16-7) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), due to its unique structural properties and compatibility with modern bioconjugation techniques. Researchers are increasingly exploring its applications in drug discovery, targeted therapy, and the development of novel biopharmaceuticals.

The compound's molecular structure features a fluorenylmethyloxycarbonyl (Fmoc) group, which serves as a protective moiety for amines during peptide synthesis. The presence of a fluorine atom in the aromatic ring enhances its stability and influences its electronic properties, making it valuable for designing peptide-based therapeutics. Additionally, the 2,2-dimethylpropanoic acid moiety contributes to its solubility and reactivity profile, which is crucial for high-efficiency coupling reactions in automated peptide synthesizers.

Recent advancements in precision medicine and personalized therapeutics have further amplified the demand for specialized building blocks like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid. Its role in creating peptide-drug conjugates (PDCs) and targeted delivery systems aligns with current trends in oncology and neurodegenerative disease research. Moreover, the compound's compatibility with green chemistry principles makes it attractive for sustainable pharmaceutical manufacturing.

From a synthetic chemistry perspective, this compound exemplifies the convergence of structure-activity relationship (SAR) optimization and computational drug design. Its fluorinated aromatic system allows for strategic modifications to enhance binding affinity and metabolic stability—key considerations in modern small molecule drug development. The growing interest in fluorine-containing pharmaceuticals (which constitute ~20% of FDA-approved drugs) further underscores its relevance.

Quality control and analytical characterization of CAS No. 2171818-16-7 typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure batch-to-batch consistency, which is critical for research reproducibility—a major focus in peer-reviewed journals and AI-driven drug discovery platforms. The compound's purity profile also meets stringent requirements for GMP-compliant peptide production.

Looking ahead, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid is poised to play a pivotal role in emerging areas like proteolysis-targeting chimeras (PROTACs) and cyclic peptide therapeutics. Its structural versatility addresses multiple challenges in peptide bioavailability and cell permeability—frequent topics in scientific forums and biopharma webinars. As the industry shifts toward next-generation peptide modalities, this compound's importance will likely continue to grow.

For researchers investigating peptide-based vaccines or protein-protein interaction inhibitors, understanding the properties of CAS No. 2171818-16-7 is essential. Its balanced hydrophobicity and stereochemical configuration enable precise control over molecular self-assembly processes—an area gaining traction in nanomedicine applications. Furthermore, its compatibility with click chemistry approaches facilitates rapid derivatization for library synthesis.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2,2-dimethylpropanoic acid represents a sophisticated tool in contemporary medicinal chemistry. Its multifaceted applications—from peptide engineering to biomaterials science—reflect the compound's adaptability to diverse research needs. As synthetic methodologies advance and AI-assisted molecular design becomes more prevalent, compounds like this will remain at the forefront of innovative therapeutic development.